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Compound of Interest

Compound Name: Dregeoside Ga1

Cat. No.: B15591673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Dregeoside Ga1, a steroidal glycoside

with potential pharmacological applications. The document details its primary natural source,

comprehensive isolation and purification methodologies, and key physicochemical properties.

This guide is intended to serve as a valuable resource for researchers engaged in natural

product chemistry, drug discovery, and development.

Natural Sources of Dregeoside Ga1
Dregeoside Ga1 is a naturally occurring pregnane glycoside predominantly found in the plant

species Dregea volubilis (L.f.) Benth. ex Hook.f., a member of the Asclepiadaceae family. This

climbing shrub is widely distributed in Southeast Asia and has been traditionally used in folk

medicine for various ailments. The leaves and stems of Dregea volubilis are the primary plant

parts utilized for the extraction of Dregeoside Ga1 and other related pregnane glycosides.

Physicochemical Properties of Dregeoside Ga1
A summary of the key physicochemical properties of Dregeoside Ga1 is presented in Table 1.

This data is crucial for its identification, characterization, and handling in a laboratory setting.

Table 1: Physicochemical Properties of Dregeoside Ga1
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Property Value Reference

Molecular Formula C₄₉H₈₀O₁₇ [1]

Molecular Weight 941.149 g/mol [1]

Melting Point 126.5 - 129 °C [1]

Density 1.3 ± 0.1 g/cm³ [1]

Boiling Point 904.9 ± 65.0 °C at 760 mmHg [1]

Purity (typical) ≥ 93.0% [1]

Isolation and Purification of Dregeoside Ga1
The isolation of Dregeoside Ga1 from its natural source, Dregea volubilis, is a multi-step

process involving extraction, fractionation, and chromatography. The general workflow for this

process is outlined below.

General Experimental Workflow for Isolation
The following diagram illustrates a typical workflow for the isolation of Dregeoside Ga1 from

the dried plant material of Dregea volubilis.
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Caption: General workflow for the isolation of Dregeoside Ga1.

Detailed Experimental Protocols
The following sections provide a more detailed description of the key experimental steps

involved in the isolation and purification of Dregeoside Ga1.

3.2.1. Plant Material Collection and Preparation
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The leaves and stems of Dregea volubilis are collected and authenticated. The plant material is

then washed, shade-dried, and ground into a coarse powder to increase the surface area for

efficient extraction.

3.2.2. Extraction

The powdered plant material is subjected to exhaustive extraction with a suitable organic

solvent, typically methanol (MeOH), using techniques such as maceration or Soxhlet extraction.

The resulting extract is then concentrated under reduced pressure to yield a crude methanolic

extract.

3.2.3. Fractionation

The crude methanolic extract is suspended in water and subjected to sequential liquid-liquid

partitioning with solvents of increasing polarity. This process typically involves:

n-Hexane: To remove non-polar constituents like fats and waxes.

Ethyl acetate (EtOAc): To extract compounds of intermediate polarity.

n-Butanol (n-BuOH): To extract more polar compounds, including glycosides like

Dregeoside Ga1.

The n-BuOH fraction, which is expected to be rich in Dregeoside Ga1, is collected and

concentrated.

3.2.4. Chromatographic Purification

The n-BuOH fraction is subjected to multiple chromatographic steps to isolate Dregeoside
Ga1.

Silica Gel Column Chromatography: The fraction is loaded onto a silica gel column and

eluted with a gradient of chloroform-methanol (CHCl₃-MeOH) or a similar solvent system.

Fractions are collected and monitored by Thin Layer Chromatography (TLC).

Octadecylsilyl (ODS) Column Chromatography: Fractions containing the target compound

are further purified on an ODS column using a gradient of methanol-water (MeOH-H₂O) to
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separate compounds based on their hydrophobicity.

Preparative High-Performance Liquid Chromatography (HPLC): The final purification is often

achieved using preparative HPLC on a C18 column with a suitable mobile phase, such as a

methanol-water or acetonitrile-water gradient, to yield pure Dregeoside Ga1.

Structural Elucidation and Characterization
The structure of the isolated Dregeoside Ga1 is confirmed using a combination of

spectroscopic and spectrometric techniques.

Spectroscopic and Spectrometric Analysis Workflow
The following diagram illustrates the typical analytical workflow for the structural elucidation of

the purified compound.
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Caption: Analytical workflow for the structural elucidation of Dregeoside Ga1.

Detailed Methodologies
Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D NMR (¹H and ¹³C) and 2D NMR

(COSY, HSQC, HMBC) experiments are performed to determine the carbon skeleton and the

placement of protons and other functional groups. These experiments provide detailed

information about the connectivity of atoms within the molecule.
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High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS): This technique is

used to determine the exact molecular weight and elemental composition of Dregeoside
Ga1, which helps in confirming the molecular formula.

At present, specific signaling pathways for Dregeoside Ga1 have not been extensively

reported in publicly available scientific literature. Further research is required to elucidate the

molecular mechanisms underlying the biological activities of this compound. As such, a

signaling pathway diagram cannot be provided at this time.

This guide provides a comprehensive overview of the current knowledge on the natural

sources and isolation of Dregeoside Ga1. As research in this area progresses, more detailed

information on its biological activities and mechanisms of action is anticipated to become

available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15591673?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

